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Compound of Interest

Compound Name: 5-Acetamido-2-nitrobenzoic acid

CAS No.: 4368-83-6

Cat. No.: B1222500

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
5-Acetamido-2-nitrobenzoic acid is a substituted amidobenzoic acid that serves as a critical

building block in synthetic organic chemistry. Its structural features—a carboxylic acid group, a

nitro group, and an acetamido group—provide multiple reaction sites, making it a versatile

intermediate in the synthesis of pharmaceuticals and other complex organic molecules. This

guide provides a comprehensive overview of its core physicochemical properties, with a

primary focus on its molecular weight, alongside validated analytical methodologies for its

characterization and quantification, practical applications, and essential safety protocols. The

information herein is intended to equip researchers and drug development professionals with

the technical knowledge required for the effective utilization of this compound.
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A thorough understanding of the fundamental properties of 5-Acetamido-2-nitrobenzoic acid
is paramount for its successful application in research and development. These properties

dictate its behavior in chemical reactions, its solubility in various solvent systems, and the

appropriate analytical techniques for its characterization.

Chemical Identity and Structure
5-Acetamido-2-nitrobenzoic acid is systematically named and identified by several key

descriptors. It is classified as an amidobenzoic acid where a benzoic acid core is substituted

with an acetamido group at position 5 and a nitro group at position 2.[1]

IUPAC Name: 5-acetamido-2-nitrobenzoic acid[1]

Synonyms: 5-Acetylamino-2-nitrobenzoic acid, 2-Nitro-5-acetylaminobenzoic acid[1]

CAS Number: 4368-83-6[1][2][3]

Chemical Formula: C₉H₈N₂O₅[1][3]

Core Topic: Molecular Weight and Isotopic Distribution
The molecular weight is a cornerstone property for any chemical compound, essential for

stoichiometric calculations in synthesis and for interpretation of mass spectrometry data.

The average molecular weight (often referred to as molecular weight) is calculated using the

weighted average of the natural abundances of the isotopes of each element in the formula.

For C₉H₈N₂O₅, this value is 224.17 g/mol .[1][2][3]

In the context of high-resolution mass spectrometry (HRMS), a technique frequently employed

in drug development for precise mass determination, the monoisotopic mass is the more

relevant value. This is the mass of the molecule calculated using the mass of the most

abundant isotope of each element (e.g., ¹²C, ¹H, ¹⁴N, and ¹⁶O).

Monoisotopic Mass: 224.04332136 Da[1]

The distinction is critical: average molecular weight is used for bulk calculations (e.g., weighing

out a reagent for a reaction), while monoisotopic mass is used to identify compounds from their

mass-to-charge ratio in HRMS, enabling confirmation of elemental composition.
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Key Physicochemical Data
The physical properties of 5-Acetamido-2-nitrobenzoic acid are summarized in the table

below. These parameters are crucial for selecting appropriate solvents for reactions and

purifications, as well as for predicting the compound's behavior in different environments.

Property Value Source(s)

Molecular Weight 224.17 g/mol [1][2][3]

Exact Mass 224.043 Da [1]

Melting Point 210-220 °C [2]

Boiling Point 522.9 °C at 760 mmHg [2]

Density 1.526 g/cm³ [2]

Appearance White crystalline powder

Chapter 2: Analytical Methodologies
Robust analytical methods are essential for confirming the identity, purity, and concentration of

5-Acetamido-2-nitrobenzoic acid in experimental settings. High-Performance Liquid

Chromatography (HPLC) is the preferred method for quantification due to its precision and

sensitivity.

High-Performance Liquid Chromatography (HPLC) for
Quantification
Reverse-phase HPLC with UV detection is a standard and effective technique for analyzing 5-
Acetamido-2-nitrobenzoic acid. The aromatic nature of the compound makes it an excellent

chromophore for UV detection.

Column: A C18 column is chosen as the stationary phase because its nonpolar nature is

well-suited for retaining the moderately polar 5-Acetamido-2-nitrobenzoic acid from a more

polar mobile phase.
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Mobile Phase: A mixture of an organic solvent (like acetonitrile) and an aqueous, slightly

acidic buffer (like water with 0.1% trifluoroacetic acid) is used. The acetonitrile acts as the

strong, eluting solvent, while the acidic water suppresses the ionization of the carboxylic acid

group, leading to better peak shape and consistent retention times.

Detection: The nitro and acetamido groups on the benzene ring create a conjugated system

that absorbs UV light strongly. A detection wavelength around 200-254 nm is typically

effective for aromatic compounds.[4]

Instrumentation: Utilize an HPLC system equipped with a UV-Vis detector and a C18

reverse-phase column (e.g., 150 x 4.6 mm, 5 µm particle size).[4]

Mobile Phase Preparation: Prepare Eluent A as ultrapure water with 0.1% (v/v)

Trifluoroacetic acid (TFA) and Eluent B as HPLC-grade acetonitrile with 0.1% (v/v) TFA.[4]

Standard Solution Preparation:

Accurately weigh 10 mg of 5-Acetamido-2-nitrobenzoic acid standard and dissolve it in

10 mL of the mobile phase to create a 1000 µg/mL stock solution.

Perform serial dilutions to prepare working standards in a relevant concentration range

(e.g., 1-100 µg/mL).[4]

Sample Preparation: Dissolve the sample in the mobile phase, ensuring the final

concentration falls within the calibration range. Filter all standards and samples through a

0.45 µm syringe filter prior to injection.[4]

Chromatographic Conditions:

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Detection Wavelength: 254 nm

Elution: Isocratic elution with a ratio of 65:35 (A:B) is a good starting point. Gradient

elution can be developed for more complex mixtures.[4]
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Data Analysis: Construct a calibration curve by plotting the peak area of the standards

against their concentration. Determine the concentration of the sample by interpolating its

peak area from this curve.[4]
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Caption: A standard workflow for the quantification of 5-Acetamido-2-nitrobenzoic acid using
HPLC-UV.

Chapter 3: Applications in Research and Drug
Development
5-Acetamido-2-nitrobenzoic acid is not typically an active pharmaceutical ingredient (API)

itself but rather a key intermediate. Its value lies in its utility as a scaffold for building more

complex, pharmacologically active molecules. The presence of three distinct functional groups

allows for sequential and regioselective chemical modifications.

Amide and Carboxylic Acid Groups: These can be hydrolyzed or modified.

Nitro Group: This is a particularly versatile functional group. It can be readily reduced to an

amine (e.g., 5-acetamido-2-aminobenzoic acid), which can then be used in a wide variety of

subsequent reactions, such as diazotization or amide bond formation. This transformation is

fundamental in the synthesis of many heterocyclic compounds and other API precursors.[5]

[6]

The related compound, 5-acetamido-2-hydroxy benzoic acid, has been investigated for its

analgesic properties, highlighting the potential for derivatives of this structural class in drug
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discovery.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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